![molecular formula C20H15ClFNO B5874492 N-(2-benzylphenyl)-2-chloro-6-fluorobenzamide](/img/structure/B5874492.png)
N-(2-benzylphenyl)-2-chloro-6-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-benzylphenyl)-2-chloro-6-fluorobenzamide, also known as BPN-15606, is a small molecule drug that has shown potential in treating various neurological disorders. It belongs to the class of compounds known as benzamides and has a molecular weight of 343.83 g/mol. BPN-15606 has gained significant attention in recent years due to its ability to modulate the activity of certain ion channels in the brain, which are involved in the regulation of neuronal excitability.
Mechanism of Action
N-(2-benzylphenyl)-2-chloro-6-fluorobenzamide acts as a selective inhibitor of Nav1.7 channels, which are primarily expressed in sensory neurons and play a critical role in the transmission of pain signals. By inhibiting Nav1.7 channels, this compound reduces the excitability of sensory neurons, leading to a decrease in pain transmission. Additionally, this compound has also been shown to modulate the activity of other ion channels, such as the calcium-activated potassium channel KCa2.2, which is involved in regulating neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical models. Studies have shown that this compound can reduce the excitability of sensory neurons, leading to a decrease in pain transmission. Additionally, this compound has also been shown to have anti-convulsant effects, which may make it useful in the treatment of epilepsy. Furthermore, this compound has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(2-benzylphenyl)-2-chloro-6-fluorobenzamide is its selectivity for Nav1.7 channels, which makes it a useful tool for studying the role of these channels in various neurological disorders. Additionally, this compound has been shown to have good pharmacokinetic properties, which makes it suitable for in vivo studies. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-(2-benzylphenyl)-2-chloro-6-fluorobenzamide. One area of interest is the potential use of this compound in the treatment of neuropathic pain. Additionally, there is interest in studying the effects of this compound on other ion channels, such as KCa2.2, and its potential use in the treatment of other neurological disorders. Furthermore, there is interest in developing more potent and selective Nav1.7 inhibitors based on the structure of this compound.
Synthesis Methods
The synthesis of N-(2-benzylphenyl)-2-chloro-6-fluorobenzamide involves the reaction of 2-chloro-6-fluorobenzoyl chloride with 2-benzylphenylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform and is typically heated under reflux for several hours. The resulting product is purified by column chromatography to obtain the pure compound.
Scientific Research Applications
N-(2-benzylphenyl)-2-chloro-6-fluorobenzamide has been extensively studied in preclinical models for its potential use in treating various neurological disorders such as epilepsy, neuropathic pain, and migraine. Studies have shown that this compound can modulate the activity of certain ion channels in the brain, such as the voltage-gated sodium channel Nav1.7, which is involved in the regulation of neuronal excitability. By modulating the activity of these ion channels, this compound has the potential to reduce the hyperexcitability of neurons, which is a common feature of many neurological disorders.
Properties
IUPAC Name |
N-(2-benzylphenyl)-2-chloro-6-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClFNO/c21-16-10-6-11-17(22)19(16)20(24)23-18-12-5-4-9-15(18)13-14-7-2-1-3-8-14/h1-12H,13H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRAZCRBZXGVYGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC=CC=C2NC(=O)C3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.